Cas no 301177-43-5 (ESI-08-HJC-1-65)

• Product Name: ESI-08-HJC-1-65
• CAS No: 301177-43-5
• MF: C₂₀H₂₃N₃OS
• MW: 353.481123209
• CID: 4644307
• PubChem ID: 135473051
• Update Time: 2025-07-23

ESI-08-HJC-1-65 Chemical and Physical Properties

Names and Identifiers

• ESI-08
• 5-Pyrimidinecarbonitrile, 4-cyclohexyl-2-[[(2,5-dimethylphenyl)methyl]thio]-1,6-dihydro-6-oxo-
• ESI-08?
• GLXC-02772
• BDBM50384265
• DA-53007
• SCHEMBL15174182
• 4-cyclohexyl-2-[[(2,5-dimethylphenyl)methyl]thio]-1,6-dihydro-6-oxo-5-pyrimidinecarbonitrile
• G12971
• 301177-43-5
• Bio6H6
• CS-0120267
• CHEMBL2030452
• HY-136172
• CCG-45213
• Oprea1_565072
• MS-25499
• 4-Cyclohexyl-2-(2,5-dimethylbenzylthio)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
• AKOS040733127
• ESI-08-HJC-1-65
• 4-cyclohexyl-2-[(2,5-dimethylphenyl)methylsulfanyl]-6-oxo-1H-pyrimidine-5-carbonitrile
• 4-Cyclohexyl-2-((2,5-dimethylbenzyl)thio)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
• SR-01000634995-1
• HJC-1-65

• Inchi： 1S/C20H23N3OS/c1-13-8-9-14(2)16(10-13)12-25-20-22-18(15-6-4-3-5-7-15)17(11-21)19(24)23-20/h8-10,15H,3-7,12H2,1-2H3,(H,22,23,24)
• InChI Key： LSHOSZQLVLPEGG-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC(C)=CC=C2C)NC(=O)C(C#N)=C(C2CCCCC2)N=1

Computed Properties

• Exact Mass: 353.15618354g/mol
• Monoisotopic Mass: 353.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on ESI-08-HJC-1-65

Recent Advances in the Study of 301177-43-5 and ESI-08-HJC-1-65: A Comprehensive Research Brief

The chemical compound 301177-43-5 and the product ESI-08-HJC-1-65 have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These entities are being investigated for their potential therapeutic applications, particularly in the context of targeted drug development and disease modulation. This research brief aims to synthesize the latest findings related to these compounds, providing a comprehensive overview of their biological activity, mechanism of action, and potential clinical implications.

Recent studies have highlighted the role of 301177-43-5 as a novel small molecule inhibitor with promising activity against specific enzymatic targets. Structural analysis reveals that this compound exhibits a unique binding affinity, which may explain its selective inhibition properties. Concurrently, ESI-08-HJC-1-65 has emerged as a derivative or related product with enhanced pharmacokinetic profiles, making it a candidate for further preclinical evaluation. The synergy between these two entities is currently under investigation, with preliminary data suggesting potential combinatorial effects in certain disease models.

Methodologically, researchers have employed a combination of in vitro assays, computational modeling, and in vivo studies to elucidate the mechanisms underlying the activity of 301177-43-5 and ESI-08-HJC-1-65. High-throughput screening techniques have been instrumental in identifying their molecular targets, while advanced spectroscopic methods have provided insights into their structural dynamics. These approaches have collectively contributed to a deeper understanding of their pharmacophore and interaction networks.

The results from these investigations indicate that 301177-43-5 and ESI-08-HJC-1-65 exhibit significant potential in modulating key pathways involved in inflammation, oncology, and metabolic disorders. For instance, in oncology models, these compounds have demonstrated the ability to disrupt critical signaling cascades, leading to reduced tumor proliferation and enhanced apoptosis. Similarly, in metabolic studies, they have shown promise in regulating enzyme activity associated with lipid metabolism, suggesting applications in treating metabolic syndromes.

In conclusion, the ongoing research on 301177-43-5 and ESI-08-HJC-1-65 underscores their therapeutic potential and highlights the need for further exploration. Future studies should focus on optimizing their formulations, assessing their safety profiles, and evaluating their efficacy in clinical settings. The integration of these findings into the broader pharmaceutical landscape could pave the way for innovative treatments addressing unmet medical needs.